2-(4-((5-Chloro-2-ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol

• IUPAC Name: 2-[4-(5-chloro-2-ethoxyphenyl)sulfonylpiperazin-1-yl]ethanol
• InChI: InChI=1S/C14H21ClN2O4S/c1-2-21-13-4-3-12(15)11-14(13)22(19,20)17-7-5-16(6-8-17)9-10-18/h3-4,11,18H,2,5-10H2,1H3
• InChI Key: NSZJPSKJDFZPSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)CCO
• Molecular Formula: C14H21ClN2O4S
• Molecular Weight: 348.8 g/mol

Description

The compound “2-(4-((5-Chloro-2-ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also contains a sulfonyl group attached to the piperazine ring, which could potentially contribute to its reactivity or biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents present. Piperazine derivatives can participate in a variety of reactions, including those involving their nitrogen atoms or other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and charge distribution could affect properties like its solubility, reactivity, melting point, boiling point, and others.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds such as 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol demonstrates the interest in exploring the chemical synthesis and optimization of reaction conditions for similar complex molecules. The optimization of technological parameters such as raw material ratio, reaction time, and temperature is crucial for achieving high yields, which was demonstrated by achieving an 88.5% product yield under specific conditions (Wang Jin-peng, 2013).

Biological and Pharmacological Studies

• Studies on structure-activity relationships, particularly involving weakly basic N-arylsulfonylindoles as novel antagonists for biological receptors, have been performed. For instance, compounds exhibiting moderate to high binding affinities to the 5-HT6 receptor were identified, providing insights into designing molecules with improved affinity based on 3D-QSAR models (J. Mella et al., 2017).

Antimicrobial and Antifungal Applications

• The synthesis and microbial studies of new pyridine derivatives have shown that these compounds exhibit antibacterial and antifungal activities. This research underscores the potential of similar compounds in developing new antimicrobial agents (N. Patel & S. N. Agravat, 2007).

Analytical and Pharmaceutical Chemistry

• In analytical chemistry, derivatives of piperazine have been utilized as derivatization reagents for liquid chromatography. This indicates the potential use of "2-(4-((5-Chloro-2-ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol" in analytical methodologies, enhancing the detection and quantification of analytes (Hsin‐Lung Wu et al., 1997).

Mechanism of Action

Target of Action

The primary target of the compound “2-(4-((5-Chloro-2-ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol” is currently unknown. Similar compounds have been found to interact with various receptors, such as the alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions treatment .

Pharmacokinetics

Similar compounds have been studied, and their adme properties have been calculated using in silico docking and molecular dynamics simulations